N-[(5-cyclohexyl-5,6,7,8-tetrahydro-4H-pyrazolo[1,5-a][1,4]diazepin-2-yl)methyl]-2-(4-fluorophenyl)acetamide

• IUPAC Name: N-[(5-cyclohexyl-4,6,7,8-tetrahydropyrazolo[1,5-a][1,4]diazepin-2-yl)methyl]-2-(4-fluorophenyl)acetamide
• InChI: InChI=1S/C22H29FN4O/c23-18-9-7-17(8-10-18)13-22(28)24-15-19-14-21-16-26(11-4-12-27(21)25-19)20-5-2-1-3-6-20/h7-10,14,20H,1-6,11-13,15-16H2,(H,24,28)
• InChI Key: YRVXLFHCXUHJDQ-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)N2CCCN3C(=CC(=N3)CNC(=O)CC4=CC=C(C=C4)F)C2
• Molecular Formula: C22H29FN4O
• Molecular Weight: 384.5 g/mol

Description

The research on pyrazolo[1,5-a][1,4]diazepin-2-yl derivatives involves studying their synthesis, molecular structures, and potential applications. These compounds are interesting due to their diverse biological activities and potential as therapeutic agents.

Synthesis Analysis

The synthesis of related pyrazolodiazepine derivatives often involves multistep reactions starting from pyrazole precursors. For instance, one approach for synthesizing N-cyclohexyl derivatives involves a one-pot, five-component condensation reaction, indicating a complex synthesis pathway that can yield structurally diverse compounds with good yields (Mousavi Faraz et al., 2017).

Molecular Structure Analysis

The molecular structures of pyrazolo[1,5-a][1,4]diazepine derivatives are confirmed through techniques such as NMR, IR spectroscopy, and mass spectrometry. These methods ensure the accurate determination of the compounds' structures, essential for understanding their chemical behavior and interactions (Dzedulionytė et al., 2022).

Chemical Reactions and Properties

Pyrazolo[1,5-a][1,4]diazepine derivatives participate in various chemical reactions, including cyclocondensation and ring-opening reactions, to form complex structures. Their reactivity can lead to the formation of compounds with significant biological activities, such as antioxidant properties (Chkirate et al., 2019).

Physical Properties Analysis

The physical properties of these compounds, such as solubility and melting points, are influenced by their molecular structures. Detailed analysis of crystal structures through X-ray crystallography provides insights into the supramolecular architectures, which can affect their physical properties and biological activities (Low et al., 2002).

Chemical Properties Analysis

The chemical properties, including reactivity and stability, are crucial for the potential application of these compounds. Studies on their interactions with biological receptors or their antioxidant activity offer valuable information on their chemical behavior in biological systems (Chkirate et al., 2019).

Mechanism of Action

The compound seems to be related to a class of compounds that inhibit CDK4 and CDK6, kinases that regulate cell cycle progression. These kinases are validated targets in the treatment of cancer.